Ethyl 5-(cyanomethoxy)-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-(cyanomethoxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H15NO4/c1-2-22-19(21)17-15-12-14(23-11-10-20)8-9-16(15)24-18(17)13-6-4-3-5-7-13/h3-9,12H,2,11H2,1H3
• InChI Key: CTJMMSFRHCGSMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC#N)C3=CC=CC=C3
• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol
• CAS No.: 314745-73-8

Description

Ethyl 5-(cyanomethoxy)-2-phenyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C19H15NO4 and its molecular weight is 321.332. The purity is usually 95%.
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Scientific Research Applications

Isomerization Studies

• Ethyl 5-phenylazo-benzofuran-2-carboxylate undergoes cis/trans isomerization under light irradiation, indicating a significant photochemical behavior of similar benzofuran derivatives, which could be relevant for photoresponsive materials or molecular switches (Shen Yong-jia, 2010).

Novel Synthesis Methods

• Innovative synthesis methods for related benzofuran compounds have been developed. For instance, a series of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives were synthesized via a one-pot reaction, showcasing the versatility of such compounds in chemical synthesis (W. Gao et al., 2011).

Biological Activity

• New benzofuran derivatives, including ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, have shown potential anti-HIV activities, highlighting the biological relevance of benzofuran derivatives in therapeutic applications (M. Mubarak et al., 2007).

Pharmacological Potential

• Certain benzofuran derivatives have been studied for their pharmacological properties. For instance, benzocarbazoloquinones, synthesized from related compounds, have implications in medicinal chemistry, demonstrating the potential of benzofuran compounds in drug development (W. Rajeswaran & P. Srinivasan, 1994).

Antimicrobial Activity

• Synthesis of 3‐substituted 5‐(benzofuran‐2‐yl)‐pyrazole derivatives from related compounds has shown notable antimicrobial activities, signifying the importance of benzofuran derivatives in creating new antimicrobial agents (B. F. Abdel-Wahab et al., 2008).

Chemical Structure Analysis

• Crystal structure studies, like those conducted on ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, contribute to the understanding of the molecular structure and properties of benzofuran derivatives, which is crucial for their application in various scientific fields (K. Y. Yeong et al., 2018).